methyl 4-({3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate

• IUPAC Name: methyl 4-[[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C26H25N3O6/c1-33-21-11-8-17(15-22(21)34-2)12-14-28-24(30)23-20(5-4-13-27-23)29(26(28)32)16-18-6-9-19(10-7-18)25(31)35-3/h4-11,13,15H,12,14,16H2,1-3H3
• InChI Key: YNYGKLIHAXWTIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC=N3)N(C2=O)CC4=CC=C(C=C4)C(=O)OC)OC
• Molecular Formula: C26H25N3O6
• Molecular Weight: 475.5 g/mol

Description

The compound contains a pyrido[3,2-d]pyrimidin-1-yl group, which is a type of heterocyclic aromatic organic compound. It also contains a benzoate group, which is a type of carboxylate ester. The presence of the 3,4-dimethoxyphenyl group suggests that it might have some interesting chemical properties, as methoxy groups can participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The 3D structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors such as its molecular structure, the functional groups present, and the nature of the bonds between atoms. These properties could include things like melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Organic Synthesis and Catalysis

The study of new catalytic protocols for sustainable organic compound synthesis is of great interest. Researchers have explored the use of ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride, as catalysts. These catalysts facilitate the Michael addition of N-heterocycles to chalcones. Notably, this methodology has been applied to the preparation of the potential bioactive compound 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. .

Nitrogen-Containing Heteroarenes

Nitrogen-containing heteroarenes play a crucial role in natural products and biologically active synthetic compounds. Triazole derivatives, including β-azolyl ketones, exhibit diverse biological effects due to their structural characteristics. Among these, 3-aryl-3-triazolylpropiophenones have been described as efficient components in fungicide, bactericide, and herbicide formulations. .

Novel Neurotoxic Potential

A newly synthesized pyrazoline derivative, 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide (B4), has been investigated for its neurotoxic effects. This study explored its impact on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain of alevins. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.